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Introduction

The P2X1 receptor, an ATP-gated cation channel, plays a crucial role in various physiological
processes, including platelet aggregation, smooth muscle contraction, and neurotransmission.
Its involvement in these pathways makes it a significant target for therapeutic intervention. Ro
0437626 is a potent and selective antagonist of the P2X1 receptor, making it an invaluable tool
for elucidating the receptor's function and for the development of novel therapeutics. These
application notes provide detailed protocols for utilizing Ro 0437626 to investigate P2X1
receptor function in various experimental settings.

Data Presentation

The following tables summarize the quantitative data for Ro 0437626, providing a clear
comparison of its activity and selectivity.

Table 1: Potency of Ro 0437626 at the P2X1 Receptor

Parameter Value Reference

IC50 3 uM [1][2]

Table 2: Selectivity Profile of Ro 0437626 Against Other P2X Receptors
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Fold Selectivity (vs.

Receptor Subtype IC50 P2X1) Reference
P2X2 > 100 UM > 33-fold [1][2]
P2X3 > 100 UM > 33-fold [1][2]
P2X2/3 > 100 pM > 33-fold [1][2]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of P2X1 receptor signaling and the experimental approaches to
its study, the following diagrams are provided in DOT language.
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P2X1 Receptor Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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